Cas no 89469-47-6 (3-(N-ethylmethanesulfonamido)benzoic acid)

• Product Name: 3-(N-ethylmethanesulfonamido)benzoic acid
• CAS No: 89469-47-6
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 599542
• PubChem ID: 71324454
• Update Time: 2025-06-11

3-(N-ethylmethanesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[ethyl(methylsulfonyl)amino]-
• 3-[ethyl(methylsulfonyl)amino]benzoic acid
• 3-(N-ethylmethanesulfonamido)benzoic acid
• 3-[Ethyl(methanesulfonyl)amino]benzoic acid
• DTXSID70753935
• 89469-47-6
• EN300-1124433

• Inchi： 1S/C10H13NO4S/c1-3-11(16(2,14)15)9-6-4-5-8(7-9)10(12)13/h4-7H,3H2,1-2H3,(H,12,13)
• InChI Key： CGZXJCWYAHBGEJ-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC=C(C(=O)O)C=1)CC)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(N-ethylmethanesulfonamido)benzoic acid

Comprehensive Overview of 3-(N-ethylmethanesulfonamido)benzoic acid (CAS No. 89469-47-6): Properties, Applications, and Industry Insights

3-(N-ethylmethanesulfonamido)benzoic acid (CAS 89469-47-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique sulfonamide-based structure. This benzoic acid derivative features an N-ethylmethanesulfonamido functional group, which contributes to its solubility and reactivity. Researchers are increasingly exploring its potential as a building block for drug development, particularly in designing enzyme inhibitors or bioactive intermediates.

The compound's molecular formula (C₁₀H₁₃NO₄S) and weight (243.28 g/mol) make it suitable for precision applications. Recent studies highlight its role in small-molecule synthesis, aligning with the growing demand for targeted therapeutics in oncology and metabolic disorders. Its sulfonamide moiety is particularly valuable for creating hydrogen-bond interactions in protein-ligand systems, a hot topic in computational chemistry and AI-driven drug discovery platforms.

From an industrial perspective, CAS 89469-47-6 is manufactured under strict GMP conditions to ensure purity >98%, meeting standards for high-throughput screening applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality verification. The compound's stability under ambient conditions (storage recommendations: 2-8°C in inert atmosphere) makes it practical for laboratory workflows, addressing common user queries about chemical handling protocols.

Emerging trends show increased searches for "sulfonamide-based drug design" and "modified benzoic acids in medicine," reflecting the scientific community's interest in this chemical space. The 3-(N-ethylmethanesulfonamido)benzoic acid structure offers opportunities for structure-activity relationship (SAR) studies, especially when paired with modern cryo-EM techniques for target visualization. These applications position it as a valuable tool in precision medicine initiatives.

Environmental and regulatory aspects of 89469-47-6 comply with REACH and FDA guidelines for research chemicals. While not classified as hazardous, proper waste disposal methods (incineration or licensed chemical treatment) are recommended, addressing frequently asked questions about laboratory sustainability practices. The compound's low ecotoxicity profile makes it preferable for green chemistry applications compared to traditional sulfonating agents.

In material science, the benzoic acid core of this compound enables its use in advanced polymer modifications. Recent patents describe its incorporation into self-healing materials and conductive polymers—topics trending in nanotechnology forums. The ethylmethanesulfonamido group enhances thermal stability, making it relevant for high-performance coatings in electronics.

Market analysis indicates rising procurement of CAS 89469-47-6 by contract research organizations (CROs) and academic institutions, with particular demand for isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies. This aligns with the pharmaceutical industry's focus on ADME/Tox profiling during early-stage drug development. Suppliers now offer custom bulk synthesis options to support preclinical research pipelines.

Future research directions may explore this compound's potential in proteolysis-targeting chimeras (PROTACs) and click chemistry applications. Its balanced lipophilicity (calculated LogP ~1.2) and hydrogen bond acceptors/donors make it a candidate for fragment-based drug discovery—a technique gaining traction in orphan drug development programs worldwide.